Cas no 4995-22-6 ( )

• Product Name: &nbsp
• CAS No: 4995-22-6
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 932968
• PubChem ID: 223948
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-phenylmethoxyethyl prop-2-enoate
• (2-Benzyloxy-aethyl)-acrylat
• 2-(benzyloxy)ethyl prop-2-enoate
• 2-Benzyloxy-1-acryloyloxy-aethan
• AC1L5CXN
• AC1Q68BJ
• acrylic acid-(2-benzyloxy-ethyl ester)
• Acrylsaeure-(2-benzyloxy-aethylester)
• AR-1C8558
• CTK4J1831
• NSC12065
• SureCN318098
• 2-Propenoic acid, 2-(phenylmethoxy)ethyl ester
• SCHEMBL318098
• DTXSID00279279
• NSC-12065
• 4995-22-6
•  

• Inchi： 1S/C12H14O3/c1-2-12(13)15-9-8-14-10-11-6-4-3-5-7-11/h2-7H,1,8-10H2
• InChI Key： ROJWTNWAEYEKMO-UHFFFAOYSA-N
• SMILES： O(CCOC(C=C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.067
• Boiling Point: 288.8°C at 760 mmHg
• Flash Point: 116.6°C
• Refractive Index: 1.507
• PSA: 35.53
• LogP: 1.93240